Cas no 1806949-34-7 (Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate
• CAS No: 1806949-34-7
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4892096
• Update Time: 2025-05-19

Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-9(10(11)12)7(13)3-6(14-5)4-8(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： FEHOAVDVGGCMBQ-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=NC(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate

Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate (CAS No. 1806949-34-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate, identified by its CAS number 1806949-34-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its versatility and utility in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate encompasses a pyridine core substituted with a difluoromethyl group, an iodo substituent, and a methyl group at the 2-position, further modified by an acetic acid ester at the 6-position. This specific arrangement of functional groups makes it an attractive building block for synthetic chemists aiming to construct complex heterocyclic frameworks.

In the context of modern drug discovery, the incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of the difluoromethyl group in this compound aligns with this trend, offering potential advantages in the design of next-generation pharmaceuticals. Recent studies have highlighted the role of such fluorinated intermediates in optimizing drug-like properties, including improved solubility and bioavailability.

The iodo substituent on the pyridine ring further extends the synthetic utility of this intermediate. Iodine is a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs). The ability to selectively functionalize the iodine atom allows for diverse derivatization pathways, enabling chemists to tailor molecular structures with precision.

Moreover, the acetic acid ester moiety at the 6-position of the pyridine ring provides an additional site for chemical modification. Ester functionalities are commonly employed in medicinal chemistry due to their ease of hydrolysis and amidation, facilitating the introduction of various side chains or further derivatization steps. This flexibility makes Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate a versatile scaffold for generating structurally diverse libraries of compounds.

Recent advancements in synthetic methodologies have further underscored the importance of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization of halogenated pyridines, allowing for rapid assembly of complex molecules. The combination of these techniques with computational modeling has accelerated the discovery process, enabling high-throughput screening and optimization of lead compounds.

In particular, research has demonstrated the utility of this intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to engage with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The presence of both fluorine and iodine substituents offers additional opportunities for tuning binding affinity and selectivity.

The impact of these structural features on biological activity has been extensively explored. Studies have shown that fluorinated pyridines exhibit enhanced binding to target proteins compared to their non-fluorinated counterparts. This improved binding affinity is attributed to the electron-withdrawing nature of fluorine atoms, which can modulate electronic properties and optimize interactions within the binding site.

Additionally, the metabolic stability imparted by fluorine substitution is a significant advantage in drug development. Fluorinated compounds often exhibit reduced susceptibility to enzymatic degradation, leading to prolonged half-lives and improved therapeutic efficacy. These properties make Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate an invaluable asset in designing drugs with enhanced pharmacokinetic profiles.

The synthetic accessibility of this compound has also been a subject of interest. Recent reports have described efficient synthetic routes starting from commercially available precursors, highlighting its practicality for large-scale production. These methods often involve multi-step sequences that showcase modern synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols.

In conclusion, Methyl 3-(difluoromethyl)-4-iodo-2-methylpyridine-6-acetate (CAS No. 1806949-34-7) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features—comprising a pyridine core substituted with a difluoromethyl group, an iodo substituent, and an acetic acid ester—endow it with remarkable synthetic versatility and biological relevance. As research continues to uncover new applications for fluorinated heterocycles, this compound is poised to play an increasingly pivotal role in the development of innovative therapeutic agents.